N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-(2,7-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C18H16FN3O2/c1-11-3-8-15-20-12(2)17(18(24)22(15)10-11)21-16(23)9-13-4-6-14(19)7-5-13/h3-8,10H,9H2,1-2H3,(H,21,23)
• InChI Key: AQIVALBCNKUKHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)NC(=O)CC3=CC=C(C=C3)F)C)C=C1
• Molecular Formula: C18H16FN3O2
• Molecular Weight: 325.3 g/mol

Description

N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C18H16FN3O2 and its molecular weight is 325.343. The purity is usually 95%.
BenchChem offers high-quality N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-(4-fluorophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-(4-fluorophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis and Imaging Applications

The compound DPA-714, a pyrazolo[1,5-a]pyrimidine derivative, was radiolabeled for imaging the translocator protein (18 kDa) with PET, indicating its application in neuroinflammation and neurodegenerative disease studies. The radiosynthesis involved a tosyloxy-for-fluorine nucleophilic aliphatic substitution, showcasing the compound's potential in developing diagnostic tools for medical imaging (Dollé et al., 2008).

Neuroinflammation PET Imaging

Further research into novel pyrazolo[1,5-a]pyrimidines, closely related to DPA-714, highlighted their high affinity for the translocator protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes. This class of compounds, including radiolabeled versions, demonstrated potential for in vivo PET imaging in rodent models of neuroinflammation, suggesting their utility in studying brain disorders (Damont et al., 2015).

Synthesis and Antimicrobial Activity

Another area of application involves the synthesis of heterocyclic compounds incorporating antipyrine moiety, including derivatives of pyrazolo[1,5-a]pyrimidines. These compounds were tested and evaluated as antimicrobial agents, indicating the chemical scaffold's utility in developing new antimicrobial drugs (Bondock et al., 2008).

Peripheral Benzodiazepine Receptor Studies

Research on fluoroethoxy and fluoropropoxy substituted pyrazolo[1,5-a]pyrimidines revealed their high in vitro affinity and selectivity for peripheral benzodiazepine receptors, important for studying neurodegenerative disorders. This underscores the compound's relevance in developing therapeutic agents or diagnostic tools for neurological conditions (Fookes et al., 2008).